Ethyl 2-(benzo[d]thiazole-6-carboxamido)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: ethyl 2-(1,3-benzothiazole-6-carbonylamino)-6-benzyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C25H23N3O3S2.ClH/c1-2-31-25(30)22-18-10-11-28(13-16-6-4-3-5-7-16)14-21(18)33-24(22)27-23(29)17-8-9-19-20(12-17)32-15-26-19;/h3-9,12,15H,2,10-11,13-14H2,1H3,(H,27,29);1H
• InChI Key: YSSUYNRRDVQQLT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)CC3=CC=CC=C3)NC(=O)C4=CC5=C(C=C4)N=CS5.Cl
• Molecular Formula: C25H24ClN3O3S2
• Molecular Weight: 514.1 g/mol

Description

Ethyl 2-(benzo[d]thiazole-6-carboxamido)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C25H24ClN3O3S2 and its molecular weight is 514.06. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

Ethyl 2-(benzo[d]thiazole-6-carboxamido)-6-benzyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a compound that serves as a precursor for various synthetic pathways in medicinal chemistry. The synthesis involves interaction with arylidinemalononitrile derivatives or cyanoacrylate derivatives in specific conditions, leading to the formation of novel pyrido[3,2-e][1,2,4]triaziolo[1,5-c]pyrimidine-5-carboxylate derivatives and other complex molecules. These reactions highlight the versatility of the compound in generating new chemical entities with potential therapeutic applications (Mohamed, 2014); (Mohamed, 2021).

Antimicrobial and Antitubercular Activity

Several derivatives synthesized from this compound have demonstrated promising antimicrobial and antitubercular activities. For instance, thiazole-aminopiperidine hybrid analogs have shown significant in vitro activity against Mycobacterium tuberculosis, highlighting their potential as novel therapeutic agents for tuberculosis treatment (Jeankumar et al., 2013).

Anticancer Properties

The compound and its derivatives have also been explored for their anticancer activities. Novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors have been synthesized and evaluated against colon HCT-116 human cancer cell lines, displaying potent anticancer activity. This underscores the potential of these compounds in developing new anticancer therapies (Abdel-Motaal, Asmaa L. Alanzy, & Asem, 2020).

Safety and Hazards

• MSDS : Refer to the Material Safety Data Sheet for detailed safety information.

Future Directions

• Biological Activity : Investigate its anti-tubercular potential, as suggested by recent studies.

Mechanism of Action

Target of Action

Compounds with a similar thiazole scaffold have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been known to interact with their targets leading to a variety of effects based on the specific derivative and target .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .